Cas no 1378804-33-1 (2-(6-chloropyridazin-3-yl)acetic acid)

• Product Name: 2-(6-chloropyridazin-3-yl)acetic acid
• CAS No: 1378804-33-1
• MF: C₆H₅ClN₂O₂
• MW: 172.569100141525
• MDL: MFCD20926085
• CID: 1080350
• PubChem ID: 72206943
• Update Time: 2025-05-21

2-(6-chloropyridazin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (6-Chloropyridazin-3-yl)acetic acid
• 2-(6-chloropyridazin-3-yl)acetic acid
• SY346132
• BS-49456
• 1378804-33-1
• 2-(6-Chloro-3-pyridazinyl)acetic Acid
• (6-Chloropyridazin-3-yl)aceticacid
• SCHEMBL17653940
• DB-100545
• F88778
• MFCD19689170

• MDL： MFCD20926085
• Inchi： 1S/C6H5ClN2O2/c7-5-2-1-4(8-9-5)3-6(10)11/h1-2H,3H2,(H,10,11)
• InChI Key： AQORLGOSYXGDKH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC(=O)O)N=N1

Computed Properties

• Exact Mass: 172.0039551g/mol
• Monoisotopic Mass: 172.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 2-(6-chloropyridazin-3-yl)acetic acid

2-(6-Chloropyridazin-3-yl)acetic Acid (CAS No: 1378804-33-1)

2-(6-Chloropyridazin-3-yl)acetic Acid, also known by its CAS number 1378804-33-1, is a synthetic organic compound with a unique chemical structure that has garnered significant attention in recent years due to its potential applications in various fields. This compound belongs to the class of heterocyclic compounds, specifically pyridazines, which are known for their versatile properties and wide-ranging uses in pharmaceuticals, agrochemicals, and materials science.

The molecular formula of 2-(6-chloropyridazin-3-yl)acetic acid is C₈H₅ClN₃O₂, and its molecular weight is approximately 219.59 g/mol. The compound consists of a pyridazine ring substituted with a chlorine atom at the 6-position and an acetic acid group at the 3-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications and functionalization.

Recent studies have highlighted the potential of 2-(6-chloropyridazin-3-yl)acetic acid as a precursor for the synthesis of bioactive molecules. For instance, researchers have explored its use in the development of novel herbicides and fungicides, leveraging its ability to inhibit key enzymes involved in plant growth and fungal metabolism. The compound's structure allows for easy functionalization, enabling the creation of derivatives with enhanced potency and selectivity.

In addition to its agricultural applications, 2-(6-chloropyridazin-3-yl)acetic acid has shown promise in the pharmaceutical industry. Its pyridazine core is known to exhibit anti-inflammatory and anticancer properties, making it a valuable lead compound for drug discovery efforts. Recent advancements in medicinal chemistry have focused on modifying the substituents on the pyridazine ring to optimize pharmacokinetic properties and improve bioavailability.

The synthesis of 2-(6-chloropyridazin-3-yl)acetic acid typically involves multi-step reactions, including nucleophilic substitution, coupling reactions, and oxidation processes. Researchers have developed efficient synthetic routes that minimize waste and maximize yield, aligning with green chemistry principles. These methods have been documented in recent publications, providing valuable insights into the optimization of synthetic protocols for similar compounds.

From an environmental perspective, the ecological impact of 2-(6-chloropyridazin-3-yl)acetic acid has been a topic of interest. Studies have assessed its degradation pathways under various conditions, revealing that it undergoes rapid hydrolysis in aqueous environments, reducing its persistence in the ecosystem. This characteristic makes it a more sustainable alternative to traditional agrochemicals with longer environmental half-lives.

In conclusion, 2-(6-chloropyridazin-3-yl)acetic acid (CAS No: 1378804-33-1) stands out as a versatile compound with significant potential across multiple industries. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in the ongoing quest for innovative solutions in agriculture and medicine.